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Compound of Interest

Compound Name: Butyl Benzyl Phthalate

Cat. No.: B140775

Global Regulatory Landscape of Butyl Benzyl
Phthalate (BBP): A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the regulatory limits for Butyl Benzyl Phthalate
(BBP), a common plasticizer, across key international markets: the European Union (EU), the
United States (US), Canada, and Japan. The information is intended to assist researchers,
scientists, and professionals in the drug development field in understanding the diverse
regulatory frameworks governing this substance in various consumer and professional
products.

Summary of Regulatory Limits

The following table summarizes the quantitative limits for Butyl Benzyl Phthalate in different
applications across the European Union, United States, Canada, and Japan. These regulations
are primarily driven by concerns over the potential reproductive and developmental toxicity of
BBP.
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Region/Country Application

Regulatory Limit

Regulation/Authority

] Toys and Childcare
European Union .
Articles

< 0.1% by weight in
any plasticized
material.

Regulation (EC) No
1907/2006 (REACH),
Annex XVII, Entry 51

Specific Migration
Limit (SML) of 30
mg/kg of food.

Food Contact

Materials

Regulation (EU) No
10/2011

] Banned for use in
Cosmetics )
cosmetic products.

Regulation (EC) No
1223/2009, Annex Il

) Toys and Childcare
United States i
Articles

< 0.1% by weight.[1]

Consumer Product
Safety Improvement
Act (CPSIA) of 2008,
Section 108

Permitted for certain

applications. The FDA

has rescinded

authorization for 23
Food Contact phthalates as food
Materials additives but

maintains

authorization for BBP

in some food contact

applications.

Food and Drug
Administration (FDA)

No specific
prohibition, but its
) presence must be
Cosmetics ) )
included in the
ingredient list on the

product label.

Food and Drug
Administration (FDA)

Canada Toys and Childcare

Articles

< 0.1% (1000 mg/kg)
by weight in the soft
vinyl of toys and

childcare articles for

Phthalates
Regulations
(SOR/2016-188)
under the Canada
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children under four

years of age.

Consumer Product
Safety Act

Food Contact

Materials

No specific limit for
BBP found. Health
Canada conducts risk
assessments on
chemicals in food

packaging.

Health Canada

Cosmetics

Prohibited. BBP is
listed on the Cosmetic
Ingredient Hotlist as a
substance that is
prohibited for use in

cosmetics.

Health Canada

Japan

Toys

< 0.1% by weight in
plasticized materials
for toys intended for
children under 6 years
of age.[2][3]

Food Sanitation Act,
Article 78 of the
Enforcement

Regulations

Food Contact

Tolerable Daily Intake
(TDI) of 0.2 mg/kg
body weight per day.
This TDI is used to

Food Safety

Materials Commission of Japan
inform the safety
assessment of food
contact materials.
No specific prohibition
found in general Ministry of Health,
Cosmetics searches, but Labour and Welfare

regulations exist for

cosmetic ingredients.

(MHLW)

Basis for Regulation and Experimental Protocols
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The regulatory limits for BBP are established based on scientific risk assessments that
evaluate its potential hazards and the extent of consumer exposure. The primary health
concern associated with BBP is its endocrine-disrupting properties, with studies indicating
potential reproductive and developmental toxicity.

Toxicological Studies:

Regulatory bodies like the U.S. Consumer Product Safety Commission (CPSC) and the
European Chemicals Agency (ECHA) have relied on a comprehensive review of toxicological
data. The CPSC's Chronic Hazard Advisory Panel (CHAP) on phthalates reviewed numerous
studies to assess the risks of BBP.[4] These assessments are largely based on animal studies,
particularly two-generation reproductive toxicity studies in rats, which examine the effects of the
substance on parental animals and their offspring over two generations. Key endpoints in these
studies include effects on fertility, pregnancy outcomes, and the development of the
reproductive system in offspring. While the specific protocols of all reviewed studies are
extensive and not publicly available in a consolidated format, they generally follow
internationally recognized guidelines from organizations such as the Organisation for Economic
Co-operation and Development (OECD).

Migration Testing for Food Contact Materials:

For food contact materials, the primary concern is the migration of BBP from the packaging or
container into the food. The European Food Safety Authority (EFSA) has established a specific
migration limit (SML) for BBP. This limit is determined through migration testing, where the food
contact material is exposed to food simulants under specific time and temperature conditions
that represent the intended use of the material.

The general methodology for migration testing involves:

o Selection of Food Simulants: Different food simulants are used to represent various types of
food. For example, 10% ethanol is used for aqueous foods, 3% acetic acid for acidic foods,
and vegetable oil or other fatty food simulants for fatty foods.[5][6]

o Test Conditions: The material is exposed to the simulant for a specified duration and at a
certain temperature to mimic the conditions of actual use (e.g., long-term storage at room
temperature, heating in a microwave).
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» Analytical Determination: After exposure, the concentration of the migrated substance (in this
case, BBP) in the food simulant is measured using analytical techniques such as gas
chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry
(LC-MS).

Detailed technical guidelines for migration testing are provided by regulatory bodies like the
EFSA to ensure standardized and reliable results.[7]

Regulatory Workflow Visualization

The following diagram illustrates the general workflow for the risk assessment and
establishment of regulatory limits for a chemical substance like Butyl Benzyl Phthalate.
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Phase 1: Hazard Identification & Characterization Phase 2: Exposure Assessment

Hazard Identification

(e.q., literature review, in vitro/in silico studies) (e.g., consumer use of toys, food contact)

Identification of Exposure Scenarios

Identifies potential adverse effects Determines$ pathways and levels of contact

Dose-Response Assessment

(e.g., animal toxicity studies to determine NOAEL, LOAEL) (e.g., migration testing, modeling)

Quantification of Exposure

Phase 3: Risklfharacterization &

I
Management

v

(Comparison of hazard and exposure data)

Risk Characterization

Integrates all data to estimate risk

(e.g., setting limits, banning substance)

Risk Management Decision

Leads to regulatory action

Establishment of Legal Limit
(e.g., 0.1% in toys, SML in FCM)

Click to download full resolution via product page

Caption: General workflow for chemical risk assessment and regulatory limit setting.

This guide highlights the stringent and data-driven approach taken by regulatory agencies to
ensure consumer safety regarding exposure to Butyl Benzyl Phthalate. The variations in
regulations across different regions underscore the importance for manufacturers and

researchers to be aware of the specific requirements in their target markets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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